Cas no 333448-11-6 (N-(3-Bromophenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(3-Bromophenyl)-N-(methylsulfonyl)glycine
• CAS No: 333448-11-6
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• MDL: MFCD02576117
• CID: 4712924
• Update Time: 2025-06-11

N-(3-Bromophenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromophenyl)-N-(methylsulfonyl)glycine
• Cambridge id 6174114
• Oprea1_162767
• Oprea1_085345
• ST51015380
• 2-(3-bromo-N-methylsulfonylanilino)acetic acid
• glycine, N-(3-bromophenyl)-N-(methylsulfonyl)-
• 2-[(3-bromophenyl)(methylsulfonyl)amino]acetic acid

• MDL： MFCD02576117
• Inchi： 1S/C9H10BrNO4S/c1-16(14,15)11(6-9(12)13)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： AMKAALQIAFTAFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(CC(=O)O)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-Bromophenyl)-N-(methylsulfonyl)glycine

Introduction to N-(3-Bromophenyl)-N-(methylsulfonyl)glycine (CAS No. 333448-11-6)

N-(3-Bromophenyl)-N-(methylsulfonyl)glycine, identified by the chemical compound code CAS No. 333448-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a bromophenyl group and a methylsulfonyl moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of N-(3-Bromophenyl)-N-(methylsulfonyl)glycine consists of a glycine backbone, which is functionalized with both a brominated aromatic ring and a methylsulfonyl group. This dual functionality allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. The presence of the bromophenyl group enhances its reactivity towards various coupling reactions, while the methylsulfonyl group provides stability and specific pharmacological properties.

In recent years, N-(3-Bromophenyl)-N-(methylsulfonyl)glycine has been extensively studied for its potential applications in drug discovery. Its structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. For instance, researchers have explored its utility in creating inhibitors of enzymes involved in cancer metabolism. The bromophenyl moiety can be easily modified to introduce specific interactions with biological targets, while the methylsulfonyl group can enhance binding affinity and selectivity.

One of the most compelling aspects of N-(3-Bromophenyl)-N-(methylsulfonyl)glycine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with several diseases, including cancer. By leveraging the reactivity of the bromophenyl group, researchers can design molecules that selectively inhibit aberrant kinase activity. This has led to the development of several promising candidates that are currently undergoing preclinical evaluation.

Furthermore, the methylsulfonyl group in N-(3-Bromophenyl)-N-(methylsulfonyl)glycine contributes to the compound's pharmacokinetic profile. Sulfonyl groups are known to enhance metabolic stability and bioavailability, which are crucial factors for drug efficacy. This makes the compound an attractive scaffold for developing drugs with improved pharmacological properties. Recent studies have demonstrated its potential in designing molecules with enhanced solubility and reduced toxicity, thereby improving patient compliance and therapeutic outcomes.

The versatility of N-(3-Bromophenyl)-N-(methylsulfonyl)glycine also extends to its application in antiviral and anti-inflammatory drug development. The bromophenyl group can be incorporated into viral protease inhibitors, while the methylsulfonyl group can modulate inflammatory pathways. This dual functionality has been exploited to develop novel compounds that exhibit potent antiviral and anti-inflammatory activities. Preliminary studies have shown promising results in animal models, suggesting its potential as a lead compound for further development.

Another area where N-(3-Bromophenyl)-N-(methylsulfonyl)glycine has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. The compound's ability to interact with biological targets involved in these processes makes it a valuable candidate for developing neuroprotective therapies. Researchers have reported that derivatives of this compound can modulate neurotransmitter levels and reduce oxidative damage, thereby protecting neuronal cells from degeneration.

The synthesis of N-(3-Bromophenyl)-N-(methylsulfonyl)glycine involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, N-(3-Bromophenyl)-N-(methylsulfonyl)glycine (CAS No. 333448-11-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing studies highlight its role in developing kinase inhibitors, antiviral agents, anti-inflammatory drugs, and neuroprotective therapies. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the next generation of therapeutic agents.